Cas no 190662-87-4 (1H-Imidazole-4-carboxylic acid, 5-amino-1-(4-methoxyphenyl)-, ethyl ester)

• Product Name: 1H-Imidazole-4-carboxylic acid, 5-amino-1-(4-methoxyphenyl)-, ethyl ester
• CAS No: 190662-87-4
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 5324196
• Update Time: 2025-10-30

1H-Imidazole-4-carboxylic acid, 5-amino-1-(4-methoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 5-amino-1-(4-methoxyphenyl)-, ethyl ester

• Inchi： 1S/C13H15N3O3/c1-3-19-13(17)11-12(14)16(8-15-11)9-4-6-10(18-2)7-5-9/h4-8H,3,14H2,1-2H3
• InChI Key： PPNDMWBOACNAHE-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=C(OC)C=C2)C(N)=C(C(OCC)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazole-4-carboxylic acid, 5-amino-1-(4-methoxyphenyl)-, ethyl ester

1H-Imidazole-4-carboxylic acid, 5-amino-1-(4-methoxyphenyl)-, ethyl ester (CAS No. 190662-87-4): A Comprehensive Overview

The compound 1H-Imidazole-4-carboxylic acid, 5-amino-1-(4-methoxyphenyl)-, ethyl ester, identified by its CAS number 190662-87-4, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound, featuring a unique structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The detailed exploration of its chemical properties, biological activities, and emerging research applications provides a comprehensive understanding of its significance in modern medicinal chemistry.

The molecular structure of 1H-Imidazole-4-carboxylic acid, 5-amino-1-(4-methoxyphenyl)-, ethyl ester encompasses a central imidazole ring substituted with an amino group at the 5-position and an ethyl ester derivative at the 1-position. The presence of a 4-methoxyphenyl group further enhances its structural complexity and potential for diverse biological interactions. This architectural configuration is pivotal in determining its pharmacological profile and makes it a subject of intense interest for researchers exploring novel therapeutic agents.

In recent years, the field of drug discovery has witnessed significant advancements in the design and synthesis of heterocyclic compounds due to their inherent biological activity and versatility. The imidazole scaffold, in particular, is well-documented for its role in various pharmacological applications, including antiviral, antibacterial, and anticancer therapies. The specific modifications present in 1H-Imidazole-4-carboxylic acid, 5-amino-1-(4-methoxyphenyl)-, ethyl ester contribute to its unique pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor or intermediate in the synthesis of more complex pharmaceutical molecules. The presence of functional groups such as the amino and ester moieties allows for further chemical modifications, enabling the development of derivatives with enhanced biological activity or improved pharmacological profiles. This flexibility is particularly valuable in medicinal chemistry, where the optimization of drug candidates often involves iterative structural modifications.

Recent studies have highlighted the importance of imidazole derivatives in addressing various therapeutic challenges. For instance, compounds with similar structural motifs have been explored for their anti-inflammatory and analgesic properties. The amino group in 1H-Imidazole-4-carboxylic acid, 5-amino-1-(4-methoxyphenyl)-, ethyl ester suggests potential interactions with biological targets such as enzymes or receptors involved in inflammatory pathways. This hypothesis is supported by preliminary computational studies that predict favorable binding affinities for certain protein targets.

The role of the 4-methoxyphenyl group in modulating the biological activity of this compound is also noteworthy. Phenolic derivatives are known for their diverse pharmacological effects, including antioxidant and anti-proliferative properties. By incorporating this moiety into the imidazole framework, researchers aim to leverage these beneficial effects while exploring new therapeutic avenues. The ethyl ester group at the 1-position further contributes to the compound's solubility and bioavailability, which are critical factors in drug development.

In vitro studies have begun to unravel the potential biological activities of 1H-Imidazole-4-carboxylic acid, 5-amino-1-(4-methoxyphenyl)-, ethyl ester. Initial experiments suggest that this compound exhibits inhibitory effects on certain enzymes associated with inflammatory responses. These findings are particularly intriguing given the increasing recognition of inflammation as a key factor in various chronic diseases. Moreover, preliminary toxicity assessments indicate that the compound demonstrates acceptable safety profiles at tested concentrations.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also showcase the advancements in organic chemistry that facilitate complex molecule construction.

The implications of these findings extend beyond academic research into practical applications in drug development pipelines. Pharmaceutical companies are increasingly interested in exploring novel heterocyclic compounds due to their potential therapeutic benefits and patentable space. The unique structural features of 1H-Imidazole-4-carboxylic acid, 5-amino-1-(4-methoxyphenyl)-, ethyl ester position it as a valuable asset in such pipelines.

Further investigations are warranted to fully elucidate the pharmacological mechanisms and therapeutic potential of this compound. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. As research progresses, it is anticipated that additional derivatives will be developed to enhance efficacy and minimize side effects.

In conclusion, 1H-Imidazole-4-carboxylic acid, 5-amino-1-(4-methoxyphenyl)-, ethyl ester (CAS No. 190662-87-4) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis highlights advancements in organic chemistry techniques while its preliminary biological data suggest promising therapeutic applications. Continued research efforts will be crucial in realizing its full potential as a novel pharmaceutical agent.